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Compound of Interest

4-(Bromomethyl)-3-nitrobenzoic
Compound Name: o
aci

Cat. No.: B187983

This document provides immediate, essential safety and logistical information for handling 4-
(Bromomethyl)-3-nitrobenzoic acid, including personal protective equipment (PPE)
guidelines, operational procedures, and disposal plans. It is intended for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

Property Value

Physical State Powder Solid[1][2]

Appearance Pale yellow to pink crystalline powder[3][4]

Molecular Formula C8H6BrNO4[1][5]

Molecular Weight 260.04 g/mol [1][6]

Melting Point 127-130 °C (lit.)[3][5][7]

Solubility ?oluble in DMF and dichloromethane; Insoluble
in water[3][4][5][7]

GHS Signal Word Danger[1][5]

Hazard Class Skin Corrosion/Irritation, Category 1B[5][6]
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Personal Protective Equipment (PPE)

When handling 4-(Bromomethyl)-3-nitrobenzoic acid, a corrosive solid that can cause

severe skin burns, eye damage, and respiratory irritation, the following personal protective

equipment is mandatory.[1][2][4][8]

PPE Category

Equipment Specification

Rationale

Eye and Face Protection

Chemical splash goggles and
a full-face shield.[9][10]

Protects against dust particles
and splashes that can cause
severe eye damage and
irritation.[1][11] A face shield
offers a broader barrier of
protection.[9][10]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or chemical-resistant suit.

[10]

Prevents direct contact with
the skin, which can lead to

severe burns.[1][11]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with a type P3 (EN
143) cartridge.[2][5]

Essential when handling the
powder outside of a certified
chemical fume hood to prevent
inhalation of dust, which can
irritate the respiratory tract.[8]
[11]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial to ensure safety.

e Preparation and Engineering Controls:

o Always handle 4-(Bromomethyl)-3-nitrobenzoic acid within a certified chemical fume

hood to minimize inhalation exposure.[11]

o Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[2]
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o Keep the container tightly closed when not in use and store it in a dry, cool, and well-
ventilated area designated for corrosive materials.[1][2]

e Handling the Solid:
o Before handling, put on all required PPE as specified in the table above.
o When weighing or transferring the powder, do so carefully to minimize dust generation.[8]
o Use tools (spatulas, etc.) that will not generate static electricity.

e Preparing Solutions:

o If dissolving the solid, always add the 4-(Bromomethyl)-3-nitrobenzoic acid powder to
the solvent slowly and with continuous stirring.[11]

o This compound is soluble in DMF and dichloromethane but insoluble in water.[3][7]
e Post-Handling:
o After handling, wash hands and any exposed skin thoroughly with soap and water.[2][8]

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Remove PPE carefully to avoid contaminating yourself and the surrounding area.
Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure laboratory safety.
+ Waste Segregation:

o As a brominated organic compound, 4-(Bromomethyl)-3-nitrobenzoic acid and any
materials contaminated with it are classified as halogenated organic waste.[12]

o This waste must be collected in a designated, clearly labeled, and sealed container for
halogenated organic waste.[13][14]
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o Do not mix halogenated waste with non-halogenated waste, as this can complicate and
increase the cost of disposal.[14][15]

o Container Management:
o Use a container that is compatible with the chemical waste.
o The waste container must be kept closed except when adding waste.[13][14]

o Label the container with "Hazardous Waste" and the full chemical name: "Waste 4-
(Bromomethyl)-3-nitrobenzoic acid".[13]

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a certified waste disposal contractor.[2]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Safe Handling Workflow
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Caption: Workflow for safely handling 4-(Bromomethyl)-3-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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